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Introduction
The CCN (Cellular Communication Network) family of proteins, comprising six distinct

members (CCN1-6), represents a class of matricellular proteins crucial for regulating a

multitude of cellular processes.[1] These secreted, cysteine-rich proteins are characterized by

their conserved modular structure, which dictates their interactions with a wide array of

signaling molecules, including integrins, growth factors, and components of the extracellular

matrix (ECM).[2][3] This guide provides a comprehensive overview of the evolutionary

conservation of the CCN protein family, detailing their sequence and structural similarities

across species, conserved functions, and the signaling pathways they modulate. The

information is presented to support further research and therapeutic development targeting this

important protein family.

The CCN Protein Family: Members and Domain
Architecture
The CCN family in vertebrates consists of six members, originally named based on the first

three identified: CYR61 (Cysteine-Rich Angiogenic Inducer 61, or CCN1), CTGF (Connective

Tissue Growth Factor, or CCN2), and NOV (Nephroblastoma Overexpressed, or CCN3).[1][4]

The subsequent members, WISP1, WISP2, and WISP3, are now designated as CCN4, CCN5,

and CCN6, respectively.[1]
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A defining feature of the CCN family is their conserved multi-domain structure. With the

exception of CCN5, which lacks the C-terminal (CT) domain, all members possess four distinct

structural modules:

IGFBP-like domain (Insulin-like Growth Factor Binding Protein-like): Shows homology to the

N-terminal domain of IGFBPs.[5]

VWC domain (von Willebrand factor type C repeat): Mediates protein-protein interactions

and oligomerization.

TSP-1 domain (Thrombospondin type 1 repeat): Involved in binding to sulfated glycans and

matrix proteins.[5]

CT domain (C-terminal cysteine knot): Contains a cysteine knot motif found in many growth

factors and is crucial for dimerization and receptor binding.[6]

The genomic organization of CCN genes is also highly conserved, with each of the four

domains typically encoded by a separate exon, suggesting an evolutionary origin through exon

shuffling.[4]

Quantitative Analysis of Evolutionary Conservation
The structural and functional importance of CCN proteins is underscored by their significant

conservation across vertebrate species.

Sequence Homology
The amino acid sequences of CCN proteins show a high degree of conservation, particularly

within the functional domains.

Table 1: Approximate Amino Acid Sequence Identity and Similarity of Human CCN Proteins
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Comparison Sequence Identity (%) Sequence Similarity (%)

CCN1 vs CCN2 ~50 ~65

CCN1 vs CCN3 ~40 ~55

CCN2 vs CCN3 ~45 ~60

CCN4 vs CCN1/2/3 ~35-40 ~50-55

CCN5 vs other CCNs ~30-35 ~45-50

CCN6 vs other CCNs ~30 ~45

Data synthesized from multiple sources indicating general conservation levels. Precise

percentages can vary with alignment algorithms.

Table 2: Cross-Species Conservation of CCN2 (CTGF)

Species Comparison Amino Acid Identity (%)

Human vs. Mouse ~95

Human vs. Xenopus ~88

Human vs. Zebrafish ~80

Overall Chordate Identity ~88[7]

This high level of conservation, especially for CCN2, highlights its critical and conserved

biological roles.[7]

Tissue Expression
The expression patterns of CCN proteins are broad and overlapping, yet each member exhibits

a distinct tissue distribution that is largely conserved between species like human and mouse,

suggesting conserved physiological functions.

Table 3: Overview of CCN Protein Expression in Human and Mouse Tissues
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CCN Member
Human Tissues (High
Expression)

Mouse Tissues (High
Expression)

CCN1
Placenta, skin, adrenal gland,

ovary, lung

Uterus, placenta, developing

bone, skin

CCN2
Kidney, lung, placenta, heart,

brain

Kidney, heart, lung, cartilage,

bone

CCN3
Brain, adrenal gland, ovary,

heart

Brain, developing bone,

adrenal gland

CCN4 Ovary, placenta, kidney, lung Ovary, developing bone, lung

CCN5
Heart, brain, skeletal muscle,

uterus, aorta

Heart, brain, aorta, skeletal

muscle, uterus[8]

CCN6
Cartilage, placenta, lung,

kidney

Cartilage, developing bone,

lung

Data sourced from the Human Protein Atlas and literature on mouse expression.[8]

Conserved Signaling Pathways
CCN proteins function as signaling hubs, modulating the activity of several key pathways that

are highly conserved throughout evolution.

CCN1-Integrin Signaling
CCN1 interacts with various integrin receptors to regulate cell adhesion, migration, and

proliferation. The interaction with integrin αvβ3 is particularly important for angiogenesis.
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Caption: CCN1 binding to integrin αvβ3 activates the FAK/Src and Ras/Raf/MEK/ERK

pathways.

CCN2-TGF-β Signaling Crosstalk
CCN2 is a well-established modulator of the Transforming Growth Factor-β (TGF-β) signaling

pathway, often acting as a downstream mediator of its fibrotic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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